Cas no 1955485-19-4 ((1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid;hydrochloride)

• Product Name: (1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid;hydrochloride
• CAS No: 1955485-19-4
• MF: C₇H₉ClF₃NO₃
• MW: 247.59947180748
• CID: 5211770
• Update Time: 2026-03-06

(1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride
• (1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid;hydrochloride

• Inchi： 1S/C7H8F3NO3.ClH/c8-7(9,10)3-4-5(3)14-1-2(11-4)6(12)13;/h2-5,11H,1H2,(H,12,13);1H/t2-,3?,4-,5+;/m0./s1
• InChI Key： OSKLTITWSXGODG-GPOLJCSJSA-N
• SMILES： [C@]12([H])[C@]([H])(C1C(F)(F)F)N[C@H](C(O)=O)CO2.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid;hydrochloride

Chemical Compound CAS No 1955485-19-4: (1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride

The compound with CAS No 1955485-19-4, known as (1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid hydrochloride, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of bicyclic structures, which are characterized by their unique ring systems that often confer stability and bioactivity. The bicyclo[4.1.0]heptane framework is particularly notable for its rigid structure, which can enhance the molecule's ability to interact with biological targets such as enzymes or receptors.

The trifluoromethyl group attached at position 7 of the bicyclic system introduces electron-withdrawing effects, which can modulate the compound's physicochemical properties, such as lipophilicity and ionization behavior. This modification is often strategically incorporated in drug design to optimize pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME). The carboxylic acid hydrochloride moiety further enhances the compound's functional versatility by providing a negatively charged group under physiological conditions, which can influence its binding affinity to target molecules.

Recent advancements in synthetic chemistry have enabled the efficient construction of complex bicyclic systems like this one. Researchers have employed various strategies, including ring-closing metathesis and enantioselective synthesis, to assemble the bicyclo[4.1.0]heptane core with high stereochemical fidelity. The stereochemistry of the compound—specifically the (1R,4S,6S) configuration—is critical for its biological activity, as it determines the spatial arrangement of functional groups necessary for optimal interactions with biological targets.

In terms of pharmacological applications, this compound has shown promise in preclinical studies targeting various therapeutic areas. For instance, its ability to modulate enzyme activity or inhibit specific signaling pathways makes it a candidate for treating conditions such as inflammation, neurodegenerative diseases, or cancer. Recent studies have highlighted its potential as a small molecule inhibitor of key enzymes involved in metabolic disorders.

The integration of advanced computational tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the trifluoromethyl group plays a pivotal role in stabilizing interactions within enzyme active sites through both hydrophobic and electronic effects. Additionally, computational models have predicted favorable pharmacokinetic profiles for this compound, suggesting that it may exhibit good bioavailability and minimal toxicity.

From a synthetic perspective, the development of scalable and sustainable routes for producing this compound remains an area of active research. Chemists are exploring green chemistry principles to minimize waste and reduce environmental impact during synthesis. For example, catalytic asymmetric synthesis methods are being optimized to achieve high yields of the desired enantiomer while avoiding hazardous reagents or conditions.

In conclusion, CAS No 1955485-19-4 represents a cutting-edge example of how modern chemical synthesis and computational modeling are driving innovation in drug discovery. Its unique structural features and promising biological profile position it as a valuable tool for advancing research in pharmaceutical chemistry and related fields.